1-Propanone, 1-(1-(2-morpholinoethyl)-4-phenyl-4-piperidyl)-, dihydrochloride

• CAS No.: 25224-21-9
• Molecular Formula: C20H32Cl2N2O2
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 1-[1-(2-morpholin-4-ylethyl)-4-phenylpiperidin-4-yl]propan-1-one;dihydrochloride
• InChI: InChI=1S/C20H30N2O2.2ClH/c1-2-19(23)20(18-6-4-3-5-7-18)8-10-21(11-9-20)12-13-22-14-16-24-17-15-22;;/h3-7H,2,8-17H2,1H3;2*1H
• InChI Key: FJRVGZLOWFOVNI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1(CCN(CC1)CCN2CCOCC2)C3=CC=CC=C3.Cl.Cl

Description

1-Propanone, 1-(1-(2-morpholinoethyl)-4-phenyl-4-piperidyl)-, dihydrochloride is a complex organic compound with significant applications in medicinal chemistry. This compound is known for its potential use in the synthesis of antidepressant molecules and other pharmacologically active agents .

Preparation Methods

The synthesis of 1-Propanone, 1-(1-(2-morpholinoethyl)-4-phenyl-4-piperidyl)-, dihydrochloride involves multiple steps, typically starting with the preparation of the piperidine and morpholine derivatives. The reaction conditions often require the use of metal catalysts, such as manganese or nickel, to facilitate the formation of the desired product . Industrial production methods may involve large-scale batch reactions under controlled temperature and pressure conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-Propanone, 1-(1-(2-morpholinoethyl)-4-phenyl-4-piperidyl)-, dihydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions typically involve reagents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives, using reagents like sodium iodide or potassium cyanide, to introduce different functional groups.

Scientific Research Applications

1-Propanone, 1-(1-(2-morpholinoethyl)-4-phenyl-4-piperidyl)-, dihydrochloride has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential effects on biological systems, particularly in the modulation of neurotransmitter activity.

Medicine: It is investigated for its potential use in the treatment of depression and other neurological disorders, due to its ability to interact with monoamine neurotransmitters.

Industry: The compound is utilized in the development of new materials and chemical processes, owing to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-Propanone, 1-(1-(2-morpholinoethyl)-4-phenyl-4-piperidyl)-, dihydrochloride involves its interaction with monoamine neurotransmitters, such as serotonin, dopamine, and norepinephrine. The compound is believed to inhibit the reuptake of these neurotransmitters, thereby increasing their availability in the synaptic cleft and enhancing neurotransmission. This action is thought to contribute to its potential antidepressant effects .

Comparison with Similar Compounds

1-Propanone, 1-(1-(2-morpholinoethyl)-4-phenyl-4-piperidyl)-, dihydrochloride can be compared with other similar compounds, such as:

2-Methyl-1-[4-(methylthio)phenyl]-2-morpholino-1-propanone: This compound shares a similar structural motif but differs in its functional groups, leading to distinct chemical and pharmacological properties.

3-Benzyl(methyl)amino phenyl propane-1-ol: Another related compound, which is synthesized using similar metal-catalyzed reactions but has different biological activities.

The uniqueness of this compound lies in its specific interaction with monoamine neurotransmitters and its potential use in the treatment of depression and other neurological disorders .